Cas no 1060816-15-0 (2-Chloro-4-(trifluoromethyl)oxazole)

2-Chloro-4-(trifluoromethyl)oxazole structure
1060816-15-0 structure
Product Name:2-Chloro-4-(trifluoromethyl)oxazole
CAS No:1060816-15-0
MF:C4HClF3NO
MW:171.505050420761
CID:840123
Update Time:2025-07-19

2-Chloro-4-(trifluoromethyl)oxazole Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(trifluoromethyl)oxazole
    • 2-Chloro-4-(trifluoromethyl)-1,3-oxazole
    • 2-Chloro-4-trifluoromethyl-oxazole
    • Oxazole, 2-chloro-4-(trifluoroMethyl)-
    • Inchi: 1S/C4HClF3NO/c5-3-9-2(1-10-3)4(6,7)8/h1H
    • InChI Key: KKGQUKSJHXXOED-UHFFFAOYSA-N
    • SMILES: O1C=C(C(F)(F)F)N=C1Cl

2-Chloro-4-(trifluoromethyl)oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C187040-25mg
2-Chloro-4-(trifluoromethyl)oxazole
1060816-15-0
25mg
$ 115.00 2022-06-06
TRC
C187040-50mg
2-Chloro-4-(trifluoromethyl)oxazole
1060816-15-0
50mg
$ 190.00 2022-06-06
Ambeed
A272200-5g
2-Chloro-4-(trifluoromethyl)oxazole
1060816-15-0 97%
5g
$2781.0 2024-08-02
Advanced ChemBlocks
O29532-1g
2-chloro-4-(trifluoromethyl)oxazole
1060816-15-0 95%
1g
$1480 2024-05-21
Advanced ChemBlocks
O29532-5g
2-chloro-4-(trifluoromethyl)oxazole
1060816-15-0 95%
5g
$4440 2024-05-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1539740-1g
2-Chloro-4-(trifluoromethyl)oxazole
1060816-15-0 98%
1g
¥8635.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1539740-5g
2-Chloro-4-(trifluoromethyl)oxazole
1060816-15-0 98%
5g
¥24166.00 2024-08-09

2-Chloro-4-(trifluoromethyl)oxazole Related Literature

Additional information on 2-Chloro-4-(trifluoromethyl)oxazole

2-Chloro-4-(trifluoromethyl)oxazole: A Comprehensive Overview

2-Chloro-4-(trifluoromethyl)oxazole (CAS No. 1060816-15-0) is a versatile and widely studied compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chloro and trifluoromethyl substituents, has garnered significant attention due to its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research of 2-Chloro-4-(trifluoromethyl)oxazole.

Chemical Properties and Structure: 2-Chloro-4-(trifluoromethyl)oxazole is a heterocyclic compound with a molecular formula of C5H3ClF3N. The presence of the chloro and trifluoromethyl groups imparts unique chemical and physical properties to the molecule. The chloro substituent enhances the electrophilicity of the molecule, making it more reactive in various chemical reactions. The trifluoromethyl group, on the other hand, contributes to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Synthesis Methods: Several synthetic routes have been developed for the preparation of 2-Chloro-4-(trifluoromethyl)oxazole. One common method involves the cyclization of 2-chloroacetonitrile with trifluoroacetic acid in the presence of a base. Another approach involves the reaction of 2-chloroacetonitrile with trifluoromethyl isocyanate. These methods offer high yields and purity, making them suitable for large-scale production in industrial settings.

Biological Activities: The biological activities of 2-Chloro-4-(trifluoromethyl)oxazole have been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a valuable lead compound for drug discovery. For instance, studies have demonstrated that 2-Chloro-4-(trifluoromethyl)oxazole-based derivatives can effectively inhibit kinases involved in cancer progression, such as PI3K and mTOR. Additionally, these compounds have shown promise in modulating G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders.

Clinical Applications: The potential clinical applications of 2-Chloro-4-(trifluoromethyl)oxazole-based compounds are diverse and promising. In oncology, these compounds are being investigated for their ability to inhibit key signaling pathways involved in tumor growth and metastasis. Preclinical studies have shown that these derivatives can effectively reduce tumor size and improve survival rates in animal models of cancer. In neurology, research is focused on developing GPCR modulators derived from 2-Chloro-4-(trifluoromethyl)oxazole, which could offer new therapeutic options for conditions such as Alzheimer's disease and Parkinson's disease.

Lipophilicity and Metabolic Stability: strong>The lipophilic nature of the < strong > trifluoromethyl< / strong > group in< strong > 2-Chloro-4-(trifluoromethyl)oxazole< / strong > contributes to its favorable pharmacokinetic properties. This property enhances the compound's ability to cross biological membranes, improving its bioavailability and tissue distribution. Furthermore, the presence of fluorine atoms increases metabolic stability, reducing the likelihood of rapid degradation by liver enzymes. p > < p >< strong > Recent Research Advancements:< / strong > Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel< strong > 2-Chloro-4-(trifluoromethyl)oxazole< / strong > derivatives with enhanced biological activities. Machine learning algorithms have been employed to predict the binding affinities of these compounds to target proteins, guiding rational drug design efforts. Additionally, structural biology techniques such as X-ray crystallography have provided insights into the molecular interactions between< strong > 2-Chloro-4-(trifluoromethyl)oxazole< / strong > derivatives and their targets, facilitating the optimization of lead compounds. p > < p >< strong > Conclusion:< / strong > In summary,< strong > 2-Chloro-4-(trifluoromethyl)oxazole< / strong > (CAS No. 1060816-15-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers favorable properties such as lipophilicity and metabolic stability, making it an attractive scaffold for drug development. Ongoing research continues to uncover new biological activities and therapeutic potentials of this compound, paving the way for innovative treatments in various disease areas. p > article > response >

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD